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Compound of Interest

Compound Name: Ep300/CREBBP-IN-2

Cat. No.: B15140443

For researchers and drug development professionals, the proper handling and disposal of
potent, biologically active compounds like Ep300/CREBBP-IN-2 is a critical component of
laboratory safety and regulatory compliance. While a specific Safety Data Sheet (SDS) for
Ep300/CREBBP-IN-2 is not publicly available, this document provides essential guidance
based on the general procedures for the disposal of potent, small molecule inhibitors used in
research. All procedures should be performed in accordance with your institution's
Environmental Health and Safety (EHS) guidelines.

Hazard Profile and Personal Protective Equipment
(PPE)

As a potent inhibitor intended for cancer research, Ep300/CREBBP-IN-2 should be handled as
a hazardous compound. Similar potent inhibitors are often categorized as harmful if swallowed
and can cause skin and eye irritation. Therefore, stringent adherence to safety protocols is
mandatory.

Recommended Personal Protective Equipment (PPE) When Handling Ep300/CREBBP-IN-2:
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PPE Category Specific Recommendations

) Wear appropriate chemical-resistant gloves
Hand Protection o
(e.g., nitrile).

) Use safety glasses with side shields or chemical
Eye/Face Protection
safety goggles.

Skin and Body Protection A lab coat should be worn at all times.

) ) Use in a well-ventilated area, such as a
Respiratory Protection )
chemical fume hood.

Step-by-Step Disposal Procedures
The disposal of Ep300/CREBBP-IN-2, including any contaminated materials, must be
managed through your institution's hazardous waste program.

» Waste Segregation and Collection:

o Solid Waste: Collect all solid waste contaminated with Ep300/CREBBP-IN-2, such as
unused compound, contaminated personal protective equipment (gloves, etc.), and
weighing papers, in a designated, leak-proof hazardous waste container.

o Liquid Waste: Collect any solutions containing Ep300/CREBBP-IN-2 in a separate, clearly
labeled, and sealed hazardous waste container. Do not mix with other waste streams
unless permitted by your EHS department.

o Sharps: Any sharps, such as needles or razor blades, contaminated with this compound
should be placed in an approved sharps container.[1]

o Container Labeling:

o All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name (Ep300/CREBBP-IN-2), and any other information required by your
institution.

o Storage:
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o Store waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory.[2][3] This area should be at or near the point of generation.

o Keep waste containers securely closed at all times, except when adding waste.[2][3]

e Disposal Request:

o Once the waste container is full or ready for disposal, follow your institution's procedures
to request a pickup from the EHS department. EHS will then arrange for disposal by a
licensed hazardous waste management company.[2]

Important Considerations:
o Never dispose of Ep300/CREBBP-IN-2 down the drain or in the regular trash.

o Empty containers that held Ep300/CREBBP-IN-2 should be treated as hazardous waste and
not be triple-rinsed, as the rinsate would also be considered hazardous waste.[2][4]

» Familiarize yourself with your institution's specific hazardous waste management plan.

Experimental Workflow for Safe Handling and
Disposal

The following diagram illustrates the logical workflow for the proper management of
Ep300/CREBBP-IN-2 from receipt to disposal.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.benchchem.com/product/b15140443?utm_src=pdf-body
https://www.benchchem.com/product/b15140443?utm_src=pdf-body
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b15140443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

4 )

Preparation
Review SDS (if available)
and Institutional SOPs

y

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

A\ J

Handling
Y
Weigh/Handle Compound
in a Fume Hood
(Perform Experimeng

\- J

Disgosal
Segregate Waste
(Solid, Liquid, Sharps)

i

(

Label Waste Container
Hazardous Waste, Chemical Name)

.

Store in Satellite
Accumulation Area

(Request EHS Pickup)

J

Click to download full resolution via product page

Figure 1. Workflow for Safe Handling and Disposal of Potent Research Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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